Cas no 592-47-2 (3-Hexene)

3-Hexene structure
3-Hexene structure
Product Name:3-Hexene
CAS No:592-47-2
MF:C6H12
MW:84.1594820022583
MDL:MFCD00009386
CID:370615
PubChem ID:87571029
Update Time:2025-04-19

3-Hexene Chemical and Physical Properties

Names and Identifiers

    • 3-Hexene
    • hex-3-ene
    • 3-Hexene (cis- and trans- mixture)
    • TRANS-3-HEXENE
    • MFCD00009386
    • NSC 74125
    • (3E)-3-Hexene #
    • 70955-09-8
    • CHEBI:176801
    • AKOS005111021
    • (E)-hex-3-ene
    • H0399
    • NS00085906
    • EINECS 209-758-9
    • EINECS 236-261-4
    • CHEBI:176800
    • 13269-52-8
    • 3-Hexene, (E)-
    • UNII-40FC9RS24T
    • Q27257037
    • NSC-74125
    • Alkenes, C13-14 .alpha.-
    • 40FC9RS24T
    • NSC74125
    • (E)-3-C6H12
    • Alkenes, C6
    • 3-hexene, (3E)-
    • 3CO1LUX1AR
    • (E)-3-Hexene
    • DTXSID70891265
    • UNII-3CO1LUX1AR
    • (3E)-hex-3-ene
    • trans-3-Hexene, >=99%
    • NS00091453
    • J-006210
    • (3E)-3-Hexene
    • 68526-52-3
    • 592-47-2
    • trans-Hex-3-ene
    • >95.0%(sum of isomers)
    • MDL： MFCD00009386
    • Inchi： 1S/C6H12/c1-3-5-6-4-2/h5-6H,3-4H2,1-2H3/b6-5+
    • InChI Key： ZQDPJFUHLCOCRG-AATRIKPKSA-N
    • SMILES： C(C)/C=C/CC

Computed Properties

  • Exact Mass: 84.09396
  • Monoisotopic Mass: 84.0939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 29.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.677 g/mL at 25 °C(lit.)
  • Melting Point: -113 °C
  • Boiling Point: 67 °C(lit.)
  • Flash Point: 10 °F
  • Refractive Index: n20/D 1.394(lit.)
  • PSA: 0
  • LogP: 2.36260
  • Vapor Pressure: 168.7±0.1 mmHg at 25°C

3-Hexene Security Information

3-Hexene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB136678-5 ml
3-Hexene (cis- and trans- mixture), 95%; .
 592-47-2 95%
5 ml
 €203.60 2024-04-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
H0656-5ml
3-Hexene
 592-47-2 95.0%(GC),cis- and trans- mixture
5ml
 ￥1560.0 2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H0656-5ML
3-Hexene (cis- and trans- mixture)
 592-47-2 >95.0%(GC)
5ml
 ¥1480.00 2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H157267-1ml
3-Hexene
 592-47-2 >95.0%(sum of isomers)
1ml
 ¥700.90 2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H862180-5ml
3-Hexene (cis- and trans- mixture)
 592-47-2 ≥95%(GC)
5ml
 1,260.00 2021-05-17
abcr
AB136678-5ml
3-Hexene (cis- and trans- mixture), 95%; .
 592-47-2 95%
5ml
 €194.60 2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
TCIH0656-5ml
3-Hexene(cis- and trans- mixture)
 592-47-2 >95.0%GC
5ml
 ¥1560.00 2025-04-13
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY105234-5ml
3-Hexene (cis- and trans- mixture)
 592-47-2 0
5ml
 ¥2028.00 2025-04-13

3-Hexene Related Literature

Related Categories

592-47-2 (3-Hexene) Related Products

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd